![molecular formula C15H20N2O4 B7577328 6-(2-Cyclopentyloxyethylcarbamoyl)-2-methylpyridine-3-carboxylic acid](/img/structure/B7577328.png)
6-(2-Cyclopentyloxyethylcarbamoyl)-2-methylpyridine-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-(2-Cyclopentyloxyethylcarbamoyl)-2-methylpyridine-3-carboxylic acid, also known as CX1739, is a novel small molecule that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound was first synthesized by researchers at the University of Oxford and has since been studied extensively for its mechanism of action and biochemical effects.
Mechanism of Action
The mechanism of action of 6-(2-Cyclopentyloxyethylcarbamoyl)-2-methylpyridine-3-carboxylic acid is complex and involves the modulation of various signaling pathways. This compound has been shown to inhibit the activity of the protein kinase CK2, which is involved in various cellular processes, including cell growth, proliferation, and survival. Inhibition of CK2 by this compound leads to the activation of the tumor suppressor protein p53, which in turn leads to the induction of apoptosis in cancer cells. This compound has also been shown to inhibit the activity of the NF-κB pathway, which is a key mediator of inflammation and immune responses.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cell growth and proliferation, induction of apoptosis, and reduction of inflammation. This compound has also been shown to protect neurons from oxidative stress and inflammation, which are key factors in the progression of neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of 6-(2-Cyclopentyloxyethylcarbamoyl)-2-methylpyridine-3-carboxylic acid for lab experiments is its specificity for CK2 and NF-κB pathways, which allows for targeted inhibition of these pathways. This compound also has a relatively low toxicity profile, which makes it an attractive candidate for therapeutic applications. However, one of the limitations of this compound is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on 6-(2-Cyclopentyloxyethylcarbamoyl)-2-methylpyridine-3-carboxylic acid. One area of research is the development of more efficient synthesis methods for this compound, which could improve its solubility and bioavailability. Another area of research is the identification of specific disease targets for this compound, which could lead to the development of more targeted therapies. Additionally, further studies are needed to investigate the long-term effects of this compound on biochemical and physiological processes, as well as its potential for drug interactions.
Synthesis Methods
6-(2-Cyclopentyloxyethylcarbamoyl)-2-methylpyridine-3-carboxylic acid is synthesized through a multi-step process that involves the use of various reagents and solvents. The first step involves the reaction of 2-methylpyridine-3-carboxylic acid with thionyl chloride to yield the corresponding acid chloride. The acid chloride is then reacted with cyclopentanol to form the ester intermediate, which is subsequently treated with N,N-diisopropylethylamine and 2-chloro-N-(2-hydroxyethyl)acetamide to yield this compound.
Scientific Research Applications
6-(2-Cyclopentyloxyethylcarbamoyl)-2-methylpyridine-3-carboxylic acid has been extensively studied for its potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. In cancer research, this compound has been shown to inhibit the growth and proliferation of cancer cells by targeting specific signaling pathways. In neurodegenerative disorders, this compound has been shown to protect neurons from oxidative stress and inflammation, which are key factors in the progression of these diseases. In inflammatory conditions, this compound has been shown to reduce the production of pro-inflammatory cytokines, which are key mediators of inflammation.
properties
IUPAC Name |
6-(2-cyclopentyloxyethylcarbamoyl)-2-methylpyridine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O4/c1-10-12(15(19)20)6-7-13(17-10)14(18)16-8-9-21-11-4-2-3-5-11/h6-7,11H,2-5,8-9H2,1H3,(H,16,18)(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVVGFDQSIKGBPW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=N1)C(=O)NCCOC2CCCC2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.